Cas no 2227729-46-4 ((3S)-3-(4-ethoxyphenyl)-3-hydroxypropanoic acid)

• Product Name: (3S)-3-(4-ethoxyphenyl)-3-hydroxypropanoic acid
• CAS No: 2227729-46-4
• MF: C₁₁H₁₄O₄
• MW: 210.226463794708
• CID: 6184483
• PubChem ID: 165970689
• Update Time: 2025-08-04

(3S)-3-(4-ethoxyphenyl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-(4-ethoxyphenyl)-3-hydroxypropanoic acid
• 2227729-46-4
• EN300-1834824

• Inchi： 1S/C11H14O4/c1-2-15-9-5-3-8(4-6-9)10(12)7-11(13)14/h3-6,10,12H,2,7H2,1H3,(H,13,14)/t10-/m0/s1
• InChI Key： FPTNPVDNNCBGQM-JTQLQIEISA-N
• SMILES： O[C@@H](CC(=O)O)C1C=CC(=CC=1)OCC

Computed Properties

• Exact Mass: 210.08920892g/mol
• Monoisotopic Mass: 210.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 66.8Ų

Additional information on (3S)-3-(4-ethoxyphenyl)-3-hydroxypropanoic acid

Introduction to (3S)-3-(4-ethoxyphenyl)-3-hydroxypropanoic Acid (CAS No. 2227729-46-4)

(3S)-3-(4-ethoxyphenyl)-3-hydroxypropanoic acid, identified by its Chemical Abstracts Service (CAS) number 2227729-46-4, is a compound of significant interest in the field of chemical and biomedical research. This molecule, characterized by its stereogenic center and aromatic substituent, has garnered attention due to its potential applications in drug development and biochemical pathways. The compound's unique structural features make it a valuable candidate for further investigation, particularly in the context of its interactions with biological systems.

The molecular structure of (3S)-3-(4-ethoxyphenyl)-3-hydroxypropanoic acid consists of a propanoic acid backbone with an additional hydroxyl group and a (3S)-configured stereocenter. The presence of a 4-ethoxyphenyl group introduces an aromatic ring with an ethoxy substituent, which can influence the compound's solubility, reactivity, and biological activity. These structural attributes are crucial in determining its behavior in various chemical and biological environments.

In recent years, there has been growing interest in the development of chiral compounds for pharmaceutical applications. The stereochemistry of (3S)-3-(4-ethoxyphenyl)-3-hydroxypropanoic acid plays a pivotal role in its potential therapeutic effects. Studies have shown that enantiomers of a given compound can exhibit significantly different biological activities, making the precise control of stereochemistry essential in drug design. The (3S) configuration of this compound suggests that it may interact with biological targets in a specific manner, which could be exploited for therapeutic purposes.

Research into the biochemical properties of (3S)-3-(4-ethoxyphenyl)-3-hydroxypropanoic acid has revealed several intriguing possibilities. The hydroxyl group and the aromatic ring provide multiple sites for interaction with enzymes and receptors. For instance, the ethoxy substituent on the phenyl ring may participate in hydrogen bonding or hydrophobic interactions, influencing the compound's binding affinity to biological targets. These interactions are critical for understanding how the compound might function within cellular processes.

One area of particular interest is the potential role of (3S)-3-(4-ethoxyphenyl)-3-hydroxypropanoic acid in modulating inflammatory pathways. Inflammatory responses are complex processes involving numerous biochemical pathways, and targeting these pathways is a key strategy in the development of anti-inflammatory drugs. The structural features of this compound suggest that it may interact with key enzymes or signaling molecules involved in inflammation, potentially leading to novel therapeutic interventions.

Additionally, the compound's ability to cross cell membranes may make it a promising candidate for drug delivery systems. The balance between hydrophilic and hydrophobic regions in its structure could be leveraged to enhance bioavailability or targeted delivery to specific tissues. Such properties are highly valued in pharmaceutical development, as they can improve the efficacy and reduce side effects of therapeutic agents.

The synthesis of (3S)-3-(4-ethoxyphenyl)-3-hydroxypropanoic acid presents unique challenges due to its stereochemical complexity. Advanced synthetic techniques, such as asymmetric catalysis or chiral resolution methods, are often employed to achieve high enantiomeric purity. These methods are essential for ensuring that the compound behaves as intended in biological systems and avoids unwanted side effects caused by racemic mixtures.

In conclusion, (3S)-3-(4-ethoxyphenyl)-3-hydroxypropanoic acid (CAS No. 2227729-46-4) is a structurally interesting compound with significant potential in biomedical research. Its unique features make it a valuable tool for studying enzyme interactions, modulating inflammatory pathways, and developing novel drug delivery systems. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in both academic and industrial settings.